2-Chloro-1-(7-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone

• IUPAC Name: 2-chloro-1-(7-nitro-2,3-dihydro-1,4-benzothiazin-4-yl)ethanone
• InChI: InChI=1S/C10H9ClN2O3S/c11-6-10(14)12-3-4-17-9-5-7(13(15)16)1-2-8(9)12/h1-2,5H,3-4,6H2
• InChI Key: FICCRNLYYKLDQS-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(N1C(=O)CCl)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C10H9ClN2O3S
• Molecular Weight: 272.71 g/mol
• CAS No.: 1202773-08-7

Description

“2-Chloro-1-(7-nitro-2H-benzo[b][1,4]thiazin-4(3H)-yl)ethanone” is a chemical compound. It is a derivative of 2H-Benzo[b][1,4]thiazin-3(4H)-one. These compounds are prominent structures in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, midazolam and its analogues have been synthesized using isocyanide reagents in satisfactory yield. In this methodology, imidazobenzodiazepine intermediates can be easily prepared via an improved process.

Synthesis routes and methods I

Procedure details

2-Chloroacetyl chloride (4.08 mL, 50.9 mmol) was added dropwise to a solution containing 7-nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine (5 g, 25.5 mmol) in toluene (30 mL). The mixture was refluxed at 110° C. for 20 minutes. The mixture was quenched with saturated sodium bicarbonate solution (100 mL). The mixture was transferred to a separatory funnel and extracted with EtOAc (4×100 mL). The crude material was filtered through a pad of silica gel and washed with EtOAc. The filtrate was concentrated to give a yellow-brown solid. 1H-NMR (DMSO-d6) δ 8.12 (d, J=2.7 Hz, 1H), 7.94 (dd, J=2.7, 9.0 Hz, 1H), 7.72 (d, J=9.0 Hz, 1H), 4.63 (s, 2H), 3.96 (t, J=5.1 Hz, 2H), 3.32 (t, J=5.4 Hz, 2H, overlap with solvent peak); ESI-MS (m/z, %): 273 (MH+, 100), 295 (40).

Synthesis routes and methods II

Procedure details